Cas no 15706-73-7 (Butyl 2-methylbutyrate)

Butyl 2-methylbutyrate is an ester compound with the molecular formula C₉H₁₈O₂, commonly used as a flavor and fragrance ingredient. It exhibits a fruity, apple-like aroma, making it valuable in food, beverage, and cosmetic applications. The compound is characterized by its high purity, stability, and low volatility, ensuring consistent performance in formulations. Its ester linkage provides excellent solubility in organic solvents, facilitating easy incorporation into various matrices. Butyl 2-methylbutyrate is synthesized through esterification, yielding a product with minimal impurities. Its compatibility with other aroma chemicals and resistance to oxidation enhance its utility in long-lasting fragrance blends. The compound is typically stored under inert conditions to maintain its integrity.

Butyl 2-methylbutyrate structure

Product Name:Butyl 2-methylbutyrate

CAS No:15706-73-7

MF:C₉H₁₈O₂

MW:158.238023281097

MDL:MFCD00042902

CID:139471

Update Time:2025-06-08

Butyl 2-methylbutyrate Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,2-methyl-, butyl ester
- N-Butyl 2-Methylbutyrate
- Butyl 2-methylbutyrate
- NATURAL 2-METHYL BUTYL BUTYRATE FEMA NO.--------
- utyl 2-methylbutyrate
- butyl 2-methylbutanoate
- Butanoic acid, 2-methyl-, butyl ester
- n-Butyl-2-methylbutyrate
- alpha-Butyl 2-methylbutylate
- butyl 2-methyl butyrate
- Butyric acid, 2-methyl-, butyl ester
- FEMA No. 3393
- butyl 2-methyl-butanoate
- n-Butyl-2-methylbutyrate (natural)
- n-Butyl 2-methyl butyrate
- BUTYL-2-METHYLBUTYRATE
- DSSTox_CID_27046
- DSSTox_RID_82067
- MDL： MFCD00042902
- Inchi： 1S/C9H18O2/c1-4-6-7-11-9(10)8(3)5-2/h8H,4-7H2,1-3H3
- InChI Key： OTKQNSSMCDLVQV-UHFFFAOYSA-N
- SMILES： CCCCOC(C(CC)C)=O

Computed Properties

Exact Mass: 158.13100
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3

Experimental Properties

Color/Form: Colorless light yellow liquid
Density: 0.863 g/mL at 25 °C(lit.)
Melting Point: 174-176 °C
Boiling Point: 173-176 °C/730 mmHg(lit.)
Flash Point: Fahrenheit: 140 ° f
Celsius: 60 ° c
Refractive Index: n20/D 1.408-1.410
n20/D 1.409(lit.)
PSA: 26.30000
LogP: 2.37580
FEMA: 3393 | N-BUTYL 2-METHYLBUTYRATE
Solubility: Not available

Butyl 2-methylbutyrate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H226-H411
Warning Statement： P273
Hazardous Material transportation number：UN 3272 3/PG 3
WGK Germany：3
Hazard Category Code： 51/53
Safety Instruction： S61
Hazardous Material Identification：
HazardClass：3.2
PackingGroup：III
Safety Term：3.2
Packing Group：III
Risk Phrases：R51/53

Butyl 2-methylbutyrate Pricemore >>

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